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Compound of Interest

Compound Name: (Rac)-Normetanephrine-d3

Cat. No.: B12397321

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical structure,
properties, and relevant biological pathways of (Rac)-Normetanephrine-d3. This deuterated
analog of normetanephrine serves as a critical internal standard for quantitative analysis in
clinical and research settings.

Chemical Structure and Properties

(Rac)-Normetanephrine-d3 is a synthetic, deuterated form of normetanephrine, a metabolite
of the neurotransmitter norepinephrine. The incorporation of three deuterium atoms provides a
distinct mass signature, making it an ideal internal standard for mass spectrometry-based
analyses.

Below is a summary of its key chemical and physical properties:
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Property

Value Citation(s)

Chemical Name

4-(2-amino-1-hydroxy-ethyl)- 2- 1]
methoxy-phenol-d3

Synonyms

(x)-Normetanephrine-d3, DL- 2]
Normetanephrine-d3

Molecular Formula CoH10D3NOs3 [11[3]
Molecular Weight 186.22 g/mol [3]
CAS Number 1073244-89-9 [3]
Form Solid [4]
Purity >95% (HPLC) [1]
Isotopic Enrichment >95% [1]
Storage Conditions -20°C [1]

For the hydrochloride salt form, (Rac)-Normetanephrine-d3 HCI:

Property Value Citation(s)
Molecular Formula CoH11D3CINOs [2]
Molecular Weight 222.68 g/mol [2][5][6]
CAS Number 1085333-97-6 [2][5]
Melting Point 202-204°C [4]

H20: 100 mg/mL (449.07 mM),
Solubility DMSO: 20.83 mg/mL (93.54 [2]

mM)

Biological Context: The Catecholamine Metabolic

Pathway
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(Rac)-Normetanephrine-d3, being a deuterated analog of normetanephrine, follows the same
metabolic pathway as its endogenous counterpart. Normetanephrine is a direct metabolite of
norepinephrine, a key catecholamine involved in the sympathetic nervous system's "fight or
flight" response. The conversion of norepinephrine to normetanephrine is catalyzed by the
enzyme Catechol-O-methyltransferase (COMT).[7]

This metabolic process is crucial for the regulation of catecholamine levels. In clinical
diagnostics, elevated levels of normetanephrine and its sister metabolite, metanephrine (from
epinephrine), can be indicative of pheochromocytoma, a rare tumor of the adrenal medulla.[8]

[9]
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Norepinephrine
O-methylation

Epinephrine O-methylation

Normetanephrine Sulfation

Sulfation
Metanephrine

Sulfate-Conjugated
Metabolites

Start: Biological Sample (Urine/Plasma)

Add (Rac)-Normetanephrine-d3
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Sample Preparation
(e.g., Solid Phase Extraction)

LC-MS/MS Analysis

Data Processing:
Quantify Endogenous Normetanephrine
based on d3-Standard Signal

End: Quantitative Result
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [(Rac)-Normetanephrine-d3: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12397321#rac-normetanephrine-d3-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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